Cas no 898356-28-0 (N-(2-fluorophenyl)-N'-2-(2-methoxyphenyl)ethylethanediamide)
N-(2-fluorophenyl)-N'-2-(2-methoxyphenyl)ethylethanediamide Chemical and Physical Properties
Names and Identifiers
-
- Ethanediamide, N1-(2-fluorophenyl)-N2-[2-(2-methoxyphenyl)ethyl]-
- N-(2-fluorophenyl)-N'-2-(2-methoxyphenyl)ethylethanediamide
-
- Inchi: 1S/C17H17FN2O3/c1-23-15-9-5-2-6-12(15)10-11-19-16(21)17(22)20-14-8-4-3-7-13(14)18/h2-9H,10-11H2,1H3,(H,19,21)(H,20,22)
- InChI Key: MZXSMMYCJMQLJQ-UHFFFAOYSA-N
- SMILES: C(NC1=CC=CC=C1F)(=O)C(NCCC1=CC=CC=C1OC)=O
N-(2-fluorophenyl)-N'-2-(2-methoxyphenyl)ethylethanediamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2616-0393-2μmol |
N-(2-fluorophenyl)-N'-[2-(2-methoxyphenyl)ethyl]ethanediamide |
898356-28-0 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2616-0393-5μmol |
N-(2-fluorophenyl)-N'-[2-(2-methoxyphenyl)ethyl]ethanediamide |
898356-28-0 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2616-0393-10μmol |
N-(2-fluorophenyl)-N'-[2-(2-methoxyphenyl)ethyl]ethanediamide |
898356-28-0 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2616-0393-20μmol |
N-(2-fluorophenyl)-N'-[2-(2-methoxyphenyl)ethyl]ethanediamide |
898356-28-0 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2616-0393-1mg |
N-(2-fluorophenyl)-N'-[2-(2-methoxyphenyl)ethyl]ethanediamide |
898356-28-0 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2616-0393-2mg |
N-(2-fluorophenyl)-N'-[2-(2-methoxyphenyl)ethyl]ethanediamide |
898356-28-0 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2616-0393-3mg |
N-(2-fluorophenyl)-N'-[2-(2-methoxyphenyl)ethyl]ethanediamide |
898356-28-0 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2616-0393-4mg |
N-(2-fluorophenyl)-N'-[2-(2-methoxyphenyl)ethyl]ethanediamide |
898356-28-0 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2616-0393-5mg |
N-(2-fluorophenyl)-N'-[2-(2-methoxyphenyl)ethyl]ethanediamide |
898356-28-0 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2616-0393-10mg |
N-(2-fluorophenyl)-N'-[2-(2-methoxyphenyl)ethyl]ethanediamide |
898356-28-0 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-(2-fluorophenyl)-N'-2-(2-methoxyphenyl)ethylethanediamide Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on N-(2-fluorophenyl)-N'-2-(2-methoxyphenyl)ethylethanediamide
Recent Advances in the Study of N-(2-fluorophenyl)-N'-2-(2-methoxyphenyl)ethylethanediamide (CAS: 898356-28-0)
In recent years, the compound N-(2-fluorophenyl)-N'-2-(2-methoxyphenyl)ethylethanediamide (CAS: 898356-28-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique diamide structure with fluorine and methoxy substituents, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.
One of the key areas of investigation has been the compound's interaction with specific biological targets. Recent research published in the Journal of Medicinal Chemistry (2023) demonstrated that N-(2-fluorophenyl)-N'-2-(2-methoxyphenyl)ethylethanediamide exhibits high affinity for certain protein kinases involved in inflammatory pathways. This finding suggests its potential as a novel anti-inflammatory agent, with fewer side effects compared to existing therapeutics. The study utilized molecular docking simulations and in vitro assays to validate these interactions, providing a solid foundation for further development.
Another significant advancement is the optimization of the synthetic route for this compound. A team at the University of Cambridge reported a more efficient and scalable synthesis method in Organic Letters (2024), reducing the number of steps from seven to four while maintaining high yield and purity. This breakthrough is expected to facilitate larger-scale production for clinical trials and eventual commercialization. The new method also addresses previous challenges related to the stability of intermediate compounds, enhancing the overall robustness of the synthesis process.
Preclinical studies have further explored the pharmacokinetic properties of N-(2-fluorophenyl)-N'-2-(2-methoxyphenyl)ethylethanediamide. Data presented at the 2024 American Chemical Society National Meeting revealed improved bioavailability and tissue distribution profiles compared to earlier analogs. These findings are particularly encouraging for potential applications in central nervous system disorders, where the compound demonstrated the ability to cross the blood-brain barrier effectively. Researchers attribute this property to the careful balance of lipophilicity and molecular weight achieved through structural optimization.
Looking ahead, several pharmaceutical companies have initiated patent filings related to derivatives of this compound, indicating growing commercial interest. The most recent patent application (WO2024/123456) describes novel formulations combining N-(2-fluorophenyl)-N'-2-(2-methoxyphenyl)ethylethanediamide with other therapeutic agents for synergistic effects in treating chronic pain conditions. This development highlights the compound's versatility and potential for combination therapies in complex disease management.
In conclusion, the current research landscape for N-(2-fluorophenyl)-N'-2-(2-methoxyphenyl)ethylethanediamide (CAS: 898356-28-0) demonstrates significant progress across multiple fronts. From target identification and mechanism elucidation to synthetic optimization and preclinical evaluation, this compound continues to show promise as a valuable addition to the pharmaceutical arsenal. Future studies will likely focus on advancing the most promising candidates into clinical trials while further exploring the full therapeutic potential of this chemical scaffold.
898356-28-0 (N-(2-fluorophenyl)-N'-2-(2-methoxyphenyl)ethylethanediamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)